Cas no 946312-77-2 (N-cyclopropyl-3-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylpropanamide)

• Product Name: N-cyclopropyl-3-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylpropanamide
• CAS No: 946312-77-2
• MF: C₁₇H₁₆FN₅O₂
• MW: 341.339646339417
• CID: 5798830
• Update Time: 2025-10-07

N-cyclopropyl-3-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-3-[1-(4-fluorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]propanamide
• N-cyclopropyl-3-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylpropanamide

• Inchi： 1S/C17H16FN5O2/c18-11-1-5-13(6-2-11)23-16-14(9-20-23)17(25)22(10-19-16)8-7-15(24)21-12-3-4-12/h1-2,5-6,9-10,12H,3-4,7-8H2,(H,21,24)
• InChI Key： IQLXOHJXIFSHSS-UHFFFAOYSA-N
• SMILES： C(NC1CC1)(=O)CCN1C=NC2N(C3=CC=C(F)C=C3)N=CC=2C1=O

Additional information on N-cyclopropyl-3-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylpropanamide

N-cyclopropyl-3-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylpropanamide (CAS No. 946312-77-2): A Comprehensive Overview

N-cyclopropyl-3-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylpropanamide (CAS No. 946312-77-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The pyrazolopyrimidine scaffold is a privileged structure in drug discovery, often found in various bioactive molecules. The presence of the cyclopropyl and 4-fluorophenyl substituents in the structure of N-cyclopropyl-3-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylpropanamide imparts additional pharmacological benefits and enhances its bioavailability and metabolic stability. These substituents are strategically placed to optimize the compound's interaction with biological targets.

Recent studies have highlighted the potential of N-cyclopropyl-3-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylpropanamide as a potent inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression and are often dysregulated in cancer cells.

Moreover, N-cyclopropyl-3-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylpropanamide has been evaluated for its antiviral properties. Studies have demonstrated its efficacy against several RNA viruses, including influenza and hepatitis C viruses. The mechanism of action is believed to involve the inhibition of viral RNA-dependent RNA polymerase (RdRp), a critical enzyme for viral replication.

In addition to its antiviral and anticancer activities, N-cyclopropyl-3-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylpropanamide has shown promise as an anti-inflammatory agent. Preclinical studies have indicated that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N-cyclopropyl-3-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylpropanamide has also been extensively studied. It exhibits favorable oral bioavailability and a long half-life, which are crucial factors for its therapeutic utility. These properties make it suitable for once-daily dosing regimens in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of N-cyclopropyl-3-1-(4-fluorophenyl)-4-oxyo-H,-,-pyrazolo[,]-pyrimidin--ylpropanamide in various disease conditions. Early results from phase I trials have shown promising outcomes with minimal adverse effects. The compound is well-tolerated by patients and has demonstrated dose-dependent pharmacological effects.

Furthermore, the synthetic route for N-cyclopropyl--(fluorophenyl)--oxo-H,-,-pyrazolo[,]-pyrimidin--ylpropanamide has been optimized to ensure high yield and purity. This is essential for large-scale production and commercialization. The synthesis involves a series of well-defined steps that can be easily scaled up using standard chemical processes.

In conclusion, N-cyclopropyl--(fluorophenyl)--oxo-H,-,-pyrazolo[,]-pyrimidin--ylpropanamide (CAS No. 946312--2) represents a promising lead compound with a broad spectrum of biological activities. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in drug discovery programs targeting cancer, viral infections, and inflammatory diseases. Ongoing research continues to uncover new applications and mechanisms of action for this versatile compound.